N-(2,5-dimethylphenyl)-6-(methylthio)benzo[d]thiazol-2-amine

Specification

• CAS No.: 891083-35-5
• Molecular Formula: C16H16N2S2
• Molecular Weight: 300.44
• IUPAC Name: N-(2,5-dimethylphenyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine
• Standard InChI: InChI=1S/C16H16N2S2/c1-10-4-5-11(2)14(8-10)18-16-17-13-7-6-12(19-3)9-15(13)20-16/h4-9H,1-3H3,(H,17,18)
• Standard InChI Key: VPUXGJOBHAWLAO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC2=NC3=C(S2)C=C(C=C3)SC

Introduction

Synthesis Methods

Benzo[d]thiazoles can be synthesized through various methods, including the condensation of 2-aminothiophenol with carboxylic acids or their derivatives. For compounds with specific substituents like methylthio or aryl groups, additional steps involving alkylation or arylation reactions may be required.

Synthesis Steps:

• Starting Materials: 2-Aminothiophenol and appropriate carboxylic acids or aldehydes.

• Condensation Reaction: Formation of the benzo[d]thiazole ring.

• Substitution Reactions: Introduction of methylthio or aryl groups.

Biological Activities

Benzo[d]thiazoles have been studied for their potential biological activities, including antimicrobial, anticancer, and antioxidant effects. These activities are often influenced by the substituents on the benzo[d]thiazole ring.

Antimicrobial Activity:

• Mechanism: Interference with bacterial cell wall synthesis or DNA replication.

• Examples: Some benzo[d]thiazoles have shown activity against Gram-positive and Gram-negative bacteria.

Anticancer Activity:

• Mechanism: Inhibition of cell proliferation or induction of apoptosis.

• Examples: Certain derivatives have been tested against cancer cell lines, showing promising results.

Antioxidant Activity:

• Mechanism: Scavenging of free radicals.

• Examples: Some compounds have demonstrated significant antioxidant potential in vitro.